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Nitrous Acid: A Key Player in Tropospheric
Ozone Production
A detailed review of the current literature reveals the critical role of nitrous acid (HONO) as a

significant precursor to tropospheric ozone, a major air pollutant with adverse effects on human

health and ecosystems. The photolysis of HONO is a primary source of hydroxyl radicals (OH),

which are the main drivers of photochemical smog formation.

Nitrous acid's contribution to the atmospheric oxidation capacity, particularly in polluted

environments, has been a subject of extensive research. Numerous field campaigns and

modeling studies have demonstrated that the presence of HONO can substantially enhance

the production of tropospheric ozone. In some polluted areas, the photolysis of HONO can

account for up to 92% of the primary OH production, especially during the early morning hours.

[1] This initiation of radical chemistry jump-starts the photochemical cycle that leads to ozone

formation.

The Chemical Mechanism of HONO-driven Ozone
Production
Tropospheric ozone is not directly emitted but is formed through a series of complex

photochemical reactions involving volatile organic compounds (VOCs) and nitrogen oxides

(NOx) in the presence of sunlight.[2] The fundamental role of HONO in this process is its ability

to generate OH radicals upon photolysis by sunlight (hv).
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The key reaction is:

HONO + hν → OH + NO[3]

This reaction provides a direct source of OH radicals. These highly reactive radicals then

oxidize VOCs, leading to the formation of peroxy radicals (RO₂). In the presence of nitric oxide

(NO), these peroxy radicals are converted to alkoxy radicals (RO) and nitrogen dioxide (NO₂).

The subsequent photolysis of NO₂ is the key step that produces atomic oxygen (O), which then

reacts with molecular oxygen (O₂) to form ozone (O₃).

The overall simplified cycle can be visualized as follows:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://people.atmos.ucla.edu/jochen/research/hono/hono.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initiation

Propagation

Regeneration

Nitrous Acid
(HONO)

Hydroxyl Radical
(OH)

+ hνSunlight (hν)

Peroxy Radical
(RO₂)+ VOC

Volatile Organic
Compounds (VOCs)

Nitric Oxide
(NO)

Nitrogen Dioxide
(NO₂)

+ NO Atomic Oxygen
(O)

+ hν Ozone
(O₃)

+ O₂

Molecular Oxygen
(O₂)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Broadband Light Source
(e.g., Xenon Arc Lamp)

Transmitting/Receiving
Telescope

Open Atmospheric Path
(Several Kilometers)

Light Beam

Spectrometer

Collected Light

Detector (e.g., CCD)

Data Analysis
(Beer-Lambert Law,

Differential Spectrum)

HONO Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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